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Compound of Interest

Compound Name:
1-Propyne-1-sulfonic acid, sodium

salt

CAS No.: 28672-98-2

Cat. No.: B14687028

Get Quote

Executive Summary
The demand for high-density interconnects (HDI) in semiconductor packaging and printed

circuit board (PCB) manufacturing requires flawless copper electrodeposition. In acidic sulfate

copper plating, achieving "superfilling" of microvias and trenches relies on a delicate balance of

organic additives: suppressors, accelerators, and levelers. Sodium Propynesulfonate (PS)

(CAS: 55947-46-1) has emerged as a highly effective leveling agent and auxiliary brightener.

Characterized by its reactive alkyne group, PS offers superior stability and competitive

inhibition at high-current-density (HCD) regions compared to traditional azo-dye levelers like

Janus Green B (JGB)[1].

This application note provides a comprehensive guide for researchers and process engineers

to formulate, validate, and optimize acid copper plating baths utilizing PS for advanced

metallization workflows.
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Mechanistic Principles of PS in Copper
Electrodeposition
In a standard acid copper bath, Polyethylene Glycol (PEG) acts as a global suppressor, while

Bis-(3-sulfopropyl)-disulfide (SPS) acts as a local accelerator that accumulates in low-current-

density (LCD) regions like the bottom of microvias. However, without a leveler, excess copper

builds up at the via opening (the HCD region), leading to premature closure and void

formation[1].

Sodium Propynesulfonate (C₃H₃NaO₃S) resolves this through diffusion-controlled competitive

inhibition[2].

Targeted Adsorption: The electron-deficient triple bond (alkyne) of PS drives its preferential

adsorption onto the geometric peaks and protrusions of the cathode where the electric field

is strongest[2].

Inhibition: Once adsorbed, PS competitively blocks the reduction of cupric ions (

), slowing the deposition rate at the surface while allowing the SPS-driven bottom-up fill to
continue unimpeded[2].

Resilience: Unlike some traditional levelers that rapidly decompose at current densities

above 3 A/dm², the alkyne structure of PS demonstrates high resilience in highly acidic

environments (pH < 1.0), maintaining its leveling capacity even at 10 A/dm²[3].
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Fig 1: Synergistic mechanism of PEG, SPS, and PS in microvia superfilling.
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Reagents and Bath Formulation
The following baseline formulation is optimized for high-speed microvia filling. PS is introduced

as a light yellow transparent liquid (Specific Gravity: 1.21–1.29)[3].

Table 1: Optimal Bath Composition and Operating
Parameters

Component /
Parameter

Chemical Name /
Formula

Target
Concentration /
Value

Function

Main Salt

Copper Sulfate

Pentahydrate (

)

200 - 250 g/L
Primary source of

ions.

Electrolyte
Sulfuric Acid (

, 98%)
40 - 60 g/L

Provides bath

conductivity;

maintains pH < 1.0.

Halide Ion
Hydrochloric Acid (

)

40 - 60 mg/L (

)

Anchors the PEG

suppressor to the Cu

surface.

Suppressor
Polyethylene Glycol

(PEG, Mw 8000)
200 - 400 mg/L

Increases cathodic

polarization globally.

Accelerator
Bis-(3-sulfopropyl)-

disulfide (SPS)
1 - 5 mg/L

Catalyzes

reduction in microvias.

Leveler

Sodium

Propynesulfonate

(PS)

0.5 - 5.0 mM
Inhibits HCD regions;

enables leveling[2].

Temperature N/A 25°C - 35°C
Optimizes diffusion

rates[2].

Current Density N/A 2.0 - 10.0 A/dm²

Drives the

electrochemical

reduction[2].
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Experimental Protocols
To ensure scientific integrity, the following protocols are designed as self-validating systems.

Causality is built into the workflow: you must validate the baseline suppression before

introducing the leveler to isolate the specific electrochemical impact of PS.

Protocol 1: Bath Preparation & Conditioning
Causality: Organic additives require electrochemical conditioning (dummy plating) to form the

active intermediate species necessary for steady-state plating.

Inorganic Make-up: In a pre-cleaned plating tank, dissolve

in deionized (DI) water (18.2 MΩ·cm). Slowly add

under continuous stirring. Allow the solution to cool to 25°C.

Chloride Addition: Add

to reach exactly 50 ppm of

. Self-Validation: Titrate the chloride concentration using silver nitrate (

); insufficient chloride will cause the PEG to fail, leading to burned deposits.

Organic Addition: Add PEG and SPS. Stir for 15 minutes. Finally, add Sodium

Propynesulfonate (PS) to a final concentration of 2.0 mM.

Dummy Plating: Insert a corrugated copper dummy cathode and a phosphorized copper

anode (0.04-0.06% P). Plate at 1.0 A/dm² for 2 hours.

Protocol 2: Hull Cell Optimization
Causality: The Hull Cell provides a continuous gradient of current densities on a single panel,

allowing researchers to visually identify the exact current density threshold where PS

transitions from a brightener to an over-suppressor (causing step-plating).

Transfer 267 mL of the conditioned bath to a standard Hull Cell.

Use a brass panel as the cathode and a phosphorized copper anode.
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Apply a total current of 2 Amperes for 10 minutes with mild air agitation.

Analysis: Rinse the panel in DI water and dry.

Expected Result: The panel should be uniformly bright from the 2 A/dm² to the 10 A/dm²

region.

Troubleshooting: If the high-current-density edge (left side) is dull or burned, increase PS

concentration by 0.5 mM[2].

Protocol 3: Microvia Superfilling & SEM Evaluation
Prepare a PCB test vehicle containing laser-drilled blind microvias (Diameter: 100 µm,

Depth: 75 µm).

Perform standard desmear and electroless copper seed deposition.

Submerge the test vehicle in the PS-modified acid copper bath. Apply a galvanostatic current

of 3.5 A/dm² for 45 minutes using vigorous solution impingement.

Cross-Sectioning: Embed the plated PCB in epoxy resin, cure, and cross-section through the

center of the microvias. Polish down to 0.05 µm using colloidal silica.

Imaging: Analyze via Scanning Electron Microscopy (SEM). Calculate the filling ratio:

(Thickness of Cu inside via / Thickness of Cu on surface) * 100.
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1. Inorganic Make-up
Mix CuSO4, H2SO4, Cl-

2. Baseline Additives
Add PEG (Suppressor) & SPS (Accelerator)

3. PS Titration
Add Sodium Propynesulfonate (0.5-5 mM)

4. Hull Cell Testing
Evaluate Current Density Range (2-10 A/dm²)

5. Electrochemical Validation
Cyclic Voltammetry (CV) to verify suppression

6. Microvia Plating
Galvanostatic Deposition (3.5 A/dm²)

7. SEM/EDX Analysis
Calculate Superfilling Ratio
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Fig 2: Experimental workflow for validating PS in acid copper plating.
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Quantitative Data & Performance Metrics
When comparing PS to traditional levelers, PS demonstrates superior resilience at high current

densities, preventing the sharp decline in filling efficiency typically caused by leveler

decomposition[1].

Table 2: Comparative Performance Metrics (PS vs.
Traditional JGB)

Metric
Bath with JGB (1
mg/L)

Bath with PS (2.0
mM)

Analytical
Significance

Microvia Filling Ratio

(2 A/dm²)
87.7% 89.2%

Both levelers perform

well at standard

current densities.

Microvia Filling Ratio

(4.5 A/dm²)
39.4% (Failure)[1] 88.5%

PS maintains

synergistic

suppression at HCD;

JGB decomposes.

Surface Roughness

(Ra)
0.85 µm 0.32 µm

PS provides superior

competitive inhibition

of metal ions[2].

Impurity Tolerance Low High

Alkyne resilience

prevents rapid organic

breakdown[3].

Troubleshooting & Quality Control
To maintain a self-validating process, monitor the bath continuously using Cyclic Voltammetric

Stripping (CVS).

Symptom: Voids or "V-shapes" in the center of the microvia.

Causality: The bottom-up fill is too slow, allowing the sidewalls to pinch off.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.researchgate.net/publication/400888232_Mechanistic_Analysis_of_Filling_Failures_in_Conventional_Acidic_Sulfate_Copper_Plating_at_High_Current_Density
https://www.researchgate.net/publication/400888232_Mechanistic_Analysis_of_Filling_Failures_in_Conventional_Acidic_Sulfate_Copper_Plating_at_High_Current_Density
https://www.benchchem.com/product/b3029159
https://www.benchchem.com/product/b3029159
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14687028?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution: This indicates an over-concentration of PS or a depletion of SPS. Perform a CVS

analysis. If PS is > 5 mM, dilute the bath. Otherwise, replenish SPS.

Symptom: Nodular or rough surface plating on the PCB surface.

Causality: Insufficient suppression at the HCD regions. The

ions are reducing too rapidly at the peaks.

Solution: Verify chloride levels (must be ~50 ppm) to ensure PEG is anchored. If Cl- is

normal, dose PS in 0.5 mM increments until the surface levels[2].

Symptom: Hydrogen evolution (bubbles) at the cathode.

Causality: Excess PS concentration (> 5 mM) can push the cathodic potential so negative

that proton reduction (

) competes with copper deposition[2].

Solution: Immediately halt plating. Dilute the bath and dummy plate at low current density

to consume excess organics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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